Cas no 2241138-80-5 (tert-butyl (3S)-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thiomorpholine-4-carboxylate)

• Product Name: tert-butyl (3S)-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thiomorpholine-4-carboxylate
• CAS No: 2241138-80-5
• MF: C₁₀H₁₉NO₅S
• MW: 265.326562166214
• CID: 5655088
• PubChem ID: 135240387
• Update Time: 2023-09-11

tert-butyl (3S)-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thiomorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2241138-80-5
• EN300-27718433
• tert-butyl (3S)-3-(hydroxymethyl)-1,1-dioxo-1lambda6-thiomorpholine-4-carboxylate
• SCHEMBL20399384

• Inchi： 1S/C10H19NO5S/c1-10(2,3)16-9(13)11-4-5-17(14,15)7-8(11)6-12/h8,12H,4-7H2,1-3H3/t8-/m0/s1
• InChI Key： NWQMTYBLNBYBJK-QMMMGPOBSA-N
• SMILES： S1(CCN(C(=O)OC(C)(C)C)[C@@H](CO)C1)(=O)=O

Computed Properties

• Exact Mass: 265.09839388g/mol
• Monoisotopic Mass: 265.09839388g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 92.3Ų